Cas no 88-03-9 (Methylphloroglucinol)

Methylphloroglucinol is a synthetic organic compound derived from phloroglucinol, characterized by the addition of a methyl group to its aromatic ring structure. This modification enhances its stability and solubility, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its key advantages include its role as a building block for more complex molecules, particularly in the development of pharmaceuticals, dyes, and agrochemicals. The compound's reactivity and ability to form stable derivatives under mild conditions further contribute to its utility in research and industrial processes. Methylphloroglucinol is also valued for its consistent purity and compatibility with a range of reaction conditions.
Methylphloroglucinol structure
Methylphloroglucinol structure
Product Name:Methylphloroglucinol
CAS No:88-03-9
MF:C7H8O3
MW:140.136622428894
MDL:MFCD00016458
CID:723288
PubChem ID:66606
Update Time:2025-05-24

Methylphloroglucinol Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetriol,2-methyl-
    • Phloroglucinol,methyl- (6CI,7CI,8CI)
    • 2,4,6-Trihydroxytoluene
    • 2-Methylphloroglucinol
    • Methylphloroglucinol
    • NSC 112934
    • NSC 72168
    • Toluene-2,4,6-triol
    • 1,3,5-Benzenetriol,2-methyl
    • 2,6-Trihydroxytoluene
    • 2.4.6-Trihydroxy-toluol
    • 2.4.6-Trioxy-1-methyl-benzol
    • 2-methylbenzene-1,3,5-triol
    • 2-Methyl-phloroglucin
    • C-Methylphloroglucin
    • Phloroglucinol,methyl
    • Toluene-2,6-triol
    • 1,3,5-BENZENETRIOL, 2-METHYL-
    • Phloroglucinol, methyl-
    • 2-Methyl-1,3,5-benzenetriol
    • BPHYZRNTQNPLFI-UHFFFAOYSA-N
    • 1,5-Benzenetriol, 2-methyl-
    • Aspidinol A
    • Methylphloroglucin
    • 2,4,6-Toluenetriol
    • NCIOpen2_000591
    • 3,5-dihydroxy-4-methylphenol
    • 2-Methyl-1,3,5-benzenetriol (ACI)
    • Phloroglucinol, methyl- (6CI, 7CI, 8CI)
    • 1,3,5-Trihydroxy-2-methylbenzene
    • NS00039238
    • EN300-185368
    • 2-Methyl-1,3,5-benzenetriol #
    • 88-03-9
    • NSC72168
    • STK664282
    • NSC-72168
    • AKOS003389582
    • CHEBI:19336
    • UNII-GM8KG57SES
    • SCHEMBL63113
    • DTXSID5075363
    • MFCD00016458
    • FD10700
    • 2-6-DIHYDROXY-4-METHOXYTOLUENE_met005
    • AI3-15974
    • DS-10455
    • NSC112934
    • NSC-112934
    • EINECS 201-792-2
    • GM8KG57SES
    • Q27109169
    • MDL: MFCD00016458
    • Inchi: 1S/C7H8O3/c1-4-6(9)2-5(8)3-7(4)10/h2-3,8-10H,1H3
    • InChI Key: BPHYZRNTQNPLFI-UHFFFAOYSA-N
    • SMILES: OC1C=C(O)C(C)=C(O)C=1

Computed Properties

  • Exact Mass: 140.04700
  • Monoisotopic Mass: 140.047344
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.387
  • Boiling Point: 313.1°C at 760 mmHg
  • Flash Point: 160.6°C
  • Refractive Index: 1.647
  • PSA: 60.69000
  • LogP: 1.11180

Methylphloroglucinol Security Information

Methylphloroglucinol Customs Data

  • HS CODE:2907299090
  • Customs Data:

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

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Methylphloroglucinol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  15 min, 180 °C
Reference
Synthesis of phloroglucinol using microwave-assisted reaction from TNT
Lee, Woong Hee; et al, Bulletin of the Korean Chemical Society, 2009, 30(12), 3105-3106

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Ammonium chloride Solvents: Water ;  6 - 10 h, 105 - 110 °C
Reference
Methylphloroglucinol as an available semiproduct for azo dye synthesis
Ushkarov, V. I.; et al, Theoretical Foundations of Chemical Engineering, 2007, 41(5), 671-674

Production Method 3

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Ethyl acetate ;  0 °C; 2 h, rt
1.2 Reagents: Water ;  40 min, reflux
2.1 Reagents: Hydrochloric acid ,  Sodium cyanoborohydride Solvents: Methanol ,  Water ;  0 °C; acidified, rt
Reference
First synthetic report and antioxidant potential of natural product (±)-5,7-dihydroxy-8-methyl-3-(2',4'-dihydroxybenzyl)chroman-4-one from Chinese medicine Gan Luo Xin pill
Puranik, Ninad V.; et al, Natural Product Research, 2022, 36(24), 6259-6266

Production Method 4

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  0 °C; 30 min, 25 °C
1.2 Solvents: 1,4-Dioxane ;  0 °C; 3 h, 25 °C
1.3 Solvents: Water ;  0 °C
2.1 Reagents: Sodium cyanoborohydride Solvents: Tetrahydrofuran ;  1 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, 0 °C; 12 h, 25 °C
Reference
Discovery of Anti-TNBC Agents Targeting PTP1B: Total Synthesis, Structure-Activity Relationship, In Vitro and In Vivo Investigations of Jamunones
Hu, Caijuan; et al, Journal of Medicinal Chemistry, 2021, 64(9), 6008-6020

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Aluminum copper oxide Solvents: Methanol ;  1 h, 120 °C
1.2 Reagents: Hydrogen Solvents: Methanol ;  30 bar, 120 °C
1.3 Reagents: Sulfuric acid Solvents: Methanol ;  8 h, rt
2.1 Reagents: Water ;  102 °C
Reference
A Comparative Study of the Hydrogenation of 1,3,5-Trinitrobenzene and 2,4,6-Trinitrotoluene over a Copper-Alumina Catalyst in a Flow Reactor
Nuzhdin, A. L.; et al, Kinetics and Catalysis, 2023, 64(1), 25-31

Production Method 6

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  40 - 50 °C; 80 - 90 °C; 90 °C → 110 °C; 4 h, 110 °C
2.1 Reagents: Hydrogen Catalysts: Aluminum copper oxide Solvents: Methanol ;  4 h, 30 bar, 120 °C
2.2 Reagents: Sulfuric acid Solvents: Methanol
3.1 Reagents: Sodium sulfite Solvents: Water ;  16 h, 60 °C
Reference
Flow Hydrogenation of 1,3,5-Trinitrobenzenes over Cu-Based Catalysts as an Efficient Approach for the Preparation of Phloroglucinol Derivatives
Nuzhdin, Alexey L. ; et al, Synthesis, 2022, 54(16), 3605-3612

Production Method 7

Reaction Conditions
1.1 Reagents: Zinc ,  Hydrochloric acid Solvents: Diethyl ether ,  Ethyl acetate ,  Water ;  0 °C; 10 min
Reference
New Anticancer Agents: Design, Synthesis, Biological Activity and Molecular Docking of Bicyclic Phloroglucinol Derivatives
Yan, Pei; et al, ChemistrySelect, 2021, 6(7), 1453-1457

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium sulfite Solvents: Water ;  60 °C; 24 h, reflux
Reference
A Comparative Study of the Synthesis and Hydrolysis of sym-Triaminobenzene Homologues
Shchurova, Irina A.; et al, Molecules, 2022, 27(23),

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium sulfite Solvents: Water ;  16 h, 60 °C
Reference
Flow Hydrogenation of 1,3,5-Trinitrobenzenes over Cu-Based Catalysts as an Efficient Approach for the Preparation of Phloroglucinol Derivatives
Nuzhdin, Alexey L. ; et al, Synthesis, 2022, 54(16), 3605-3612

Production Method 10

Reaction Conditions
Reference
Process for the preparation of substituted 1,2,3- and 1,2,4-trihydroxybenzenes
, Federal Republic of Germany, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ,  Nitromethane ;  30 min, rt
1.2 rt; 3 h, reflux
2.1 Reagents: Hydrochloric acid ,  Sodium cyanoborohydride Solvents: Tetrahydrofuran ,  Water ;  12 h, rt; 48 h, rt
Reference
Improving the mesomorphic behaviour of supramolecular liquid crystals by resonance-assisted hydrogen bonding
Saccone, Marco; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2019, 7(28), 8643-8648

Production Method 12

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Aluminum copper oxide Solvents: Methanol ;  4 h, 30 bar, 120 °C
1.2 Reagents: Sulfuric acid Solvents: Methanol
2.1 Reagents: Sodium sulfite Solvents: Water ;  16 h, 60 °C
Reference
Flow Hydrogenation of 1,3,5-Trinitrobenzenes over Cu-Based Catalysts as an Efficient Approach for the Preparation of Phloroglucinol Derivatives
Nuzhdin, Alexey L. ; et al, Synthesis, 2022, 54(16), 3605-3612

Production Method 13

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  1.8 h, 0.5 MPa, 50 - 55 °C
1.2 Reagents: Sulfuric acid Solvents: Methanol ,  Water ;  < 15 °C
2.1 Reagents: Sodium sulfite Solvents: Water ;  60 °C; 24 h, reflux
Reference
A Comparative Study of the Synthesis and Hydrolysis of sym-Triaminobenzene Homologues
Shchurova, Irina A.; et al, Molecules, 2022, 27(23),

Production Method 14

Reaction Conditions
1.1 -
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  1.8 h, 0.5 MPa, 50 - 55 °C
2.2 Reagents: Sulfuric acid Solvents: Methanol ,  Water ;  < 15 °C
3.1 Reagents: Sodium sulfite Solvents: Water ;  60 °C; 24 h, reflux
Reference
A Comparative Study of the Synthesis and Hydrolysis of sym-Triaminobenzene Homologues
Shchurova, Irina A.; et al, Molecules, 2022, 27(23),

Methylphloroglucinol Raw materials

Methylphloroglucinol Preparation Products

Methylphloroglucinol Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:88-03-9)2,4,6-TRIHYDROXYTOLUENE
Order Number:sfd18038
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
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Additional information on Methylphloroglucinol

Comprehensive Guide to Methylphloroglucinol (CAS No. 88-03-9): Properties, Applications, and Innovations

Methylphloroglucinol (CAS No. 88-03-9), a derivative of phloroglucinol, is a versatile organic compound with significant applications in pharmaceuticals, cosmetics, and research. Its unique chemical structure, featuring a benzene ring with three hydroxyl groups and a methyl substituent, grants it remarkable antioxidant, anti-inflammatory, and chelating properties. This article delves into the molecular characteristics, industrial uses, and emerging trends surrounding Methylphloroglucinol, addressing common queries such as "Methylphloroglucinol benefits" and "CAS 88-03-9 applications."

The growing demand for natural and synthetic antioxidants has propelled interest in Methylphloroglucinol, particularly in skincare formulations. Searches like "Methylphloroglucinol in cosmetics" highlight its role in combating oxidative stress, a key contributor to aging. Studies suggest its efficacy in neutralizing free radicals, making it a sought-after ingredient in serums and creams. Additionally, its mild astringent properties align with the trend toward "gentle skincare actives," catering to sensitive skin concerns.

In pharmaceuticals, Methylphloroglucinol is investigated for its potential in managing metabolic disorders. Researchers exploring "Methylphloroglucinol and diabetes" have identified its ability to modulate glucose metabolism in preclinical models. While clinical data remain limited, its structural similarity to other bioactive phenols fuels optimism. The compound’s low toxicity profile, as evidenced by its CAS 88-03-9 safety data, further supports its therapeutic exploration.

From a synthetic chemistry perspective, Methylphloroglucinol serves as a building block for complex molecules. Its trifunctional reactivity enables the creation of dyes, resins, and specialty chemicals. Queries like "how to synthesize Methylphloroglucinol derivatives" reflect its utility in organic synthesis. Recent patents highlight innovations in green chemistry, where Methylphloroglucinol-based polymers are engineered for biodegradable packaging—a response to the "sustainable materials" trend.

Analytical methods for Methylphloroglucinol quantification, such as HPLC and GC-MS, are critical for quality control. Laboratories frequently search for "CAS 88-03-9 purity standards" to ensure compliance with industry benchmarks. Advances in chromatography have improved detection limits, enabling precise measurement even in trace amounts. This precision is vital for applications like nutraceuticals, where dosage accuracy is paramount.

Environmental considerations are also shaping the discourse around Methylphloroglucinol. Its biodegradability and low ecotoxicity align with the "green chemistry" movement, addressing concerns about chemical persistence. Studies evaluating "Methylphloroglucinol environmental impact" report favorable degradation profiles, reducing ecological risks compared to synthetic analogues.

In conclusion, Methylphloroglucinol (CAS No. 88-03-9) exemplifies the intersection of tradition and innovation. From its roots in classical organic chemistry to its modern roles in skincare and sustainability, this compound continues to inspire research and industrial adoption. As interest grows in "natural-derived actives" and "multifunctional additives," Methylphloroglucinol stands poised to meet evolving market demands with scientific rigor.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:88-03-9)2,4,6-TRIHYDROXYTOLUENE
sfd18038
Purity:99.9%
Quantity:200kg
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